Cas no 56883-05-7 (Adenosine, N-(4-methoxybenzoyl)-)

• Product Name: Adenosine, N-(4-methoxybenzoyl)-
• CAS No: 56883-05-7
• MF: C₁₈H₁₉N₅O₆
• MW: 401.373363733292
• CID: 347563
• PubChem ID: 10092434
• Update Time: 2025-04-19

Adenosine, N-(4-methoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-(4-methoxybenzoyl)-
• N6-anisoyladenosine
• PAc-rA
• SCHEMBL7622904
• N-(9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)-4-methoxybenzamide
• N6-(4-Methyoxybenzoyl)adenosine
• N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]-4-methoxybenzamide
• A869821
• 56883-05-7
• AC-32171
• J-700345
• DB-320857

• MDL： MFCD00056985
• Inchi： 1S/C18H19N5O6/c1-28-10-4-2-9(3-5-10)17(27)22-15-12-16(20-7-19-15)23(8-21-12)18-14(26)13(25)11(6-24)29-18/h2-5,7-8,11,13-14,18,24-26H,6H2,1H3,(H,19,20,22,27)/t11-,13-,14-,18-/m1/s1
• InChI Key： YDVLBCYELIMFHS-XWXWGSFUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(C3C=CC(=CC=3)OC)=O)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 401.13353334g/mol
• Monoisotopic Mass: 401.13353334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.67
• Refractive Index: 1.751
• PSA: 151.85000
• LogP: -0.22830

Adenosine, N-(4-methoxybenzoyl)- Security Information

• Hazard Statement： H302-H315-H319-H335
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides